Cas no 2091057-21-3 (Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans-)

• Product Name: Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans-
• CAS No: 2091057-21-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5255107
• Update Time: 2025-10-05

Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans-

• Inchi： 1S/C12H21N3/c1-9(2)15-8-7-14-12(15)10-3-5-11(13)6-4-10/h7-11H,3-6,13H2,1-2H3/t10-,11-
• InChI Key： GKKLQDBIJLOCAE-XYPYZODXSA-N
• SMILES： [C@@H]1(N)CC[C@@H](C2N(C(C)C)C=CN=2)CC1

Additional information on Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans-

Comprehensive Overview of Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans- (CAS No. 2091057-21-3)

The compound Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans- (CAS No. 2091057-21-3) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a cyclohexylamine backbone substituted with a 1-methylethyl-imidazole group, specifically in the trans configuration. This configuration is critical for its stereochemical properties, which are often explored in pharmaceutical and agrochemical research. The imidazole ring, a common motif in bioactive molecules, contributes to its potential interactions with biological targets.

In recent years, the demand for imidazole derivatives has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in trans-cyclohexylamine derivatives like this compound because of their potential applications in enzyme inhibition and receptor modulation. The CAS No. 2091057-21-3 is frequently searched in academic databases, highlighting its relevance in synthetic chemistry and medicinal chemistry projects. Its structural complexity also makes it a candidate for chiral synthesis studies, a hot topic in asymmetric catalysis.

The synthesis of Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans- involves multi-step organic reactions, often requiring stereoselective techniques to achieve the desired trans configuration. This aligns with the growing interest in green chemistry and atom-economical processes, as researchers seek sustainable methods to produce such compounds. Analytical techniques like NMR spectroscopy and HPLC are essential for characterizing its purity and stereochemistry, addressing common queries about quality control in fine chemical production.

Beyond its synthetic value, this compound has garnered attention in computational chemistry for molecular docking studies. Its imidazole moiety can mimic natural ligands, making it a valuable tool for virtual screening in drug design. This application ties into broader trends like AI-driven drug discovery, where predictive modeling accelerates the identification of novel therapeutics. The CAS No. 2091057-21-3 is also referenced in patents related to heterocyclic compounds, underscoring its industrial significance.

For suppliers and manufacturers, the compound’s regulatory status and safety data are frequently searched topics. While it is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its complex structure. The trans-cyclohexylamine core also raises questions about stability and storage conditions, which are addressed in technical datasheets. These details are crucial for laboratories focusing on high-throughput screening or combinatorial chemistry.

In summary, Cyclohexanamine, 4-[1-(1-methylethyl)-1H-imidazol-2-yl]-, trans- (CAS No. 2091057-21-3) represents a fascinating intersection of synthetic chemistry and applied research. Its structural features and potential applications align with current scientific trends, from asymmetric synthesis to computational biology. As interest in imidazole-based compounds grows, this molecule is poised to remain a subject of both academic and industrial exploration.